Cas no 683275-19-6 (Adenosine, 2-chloro-N-methyl-4'-thio-)
683275-19-6 structure
Product Name:Adenosine, 2-chloro-N-methyl-4'-thio-
CAS No:683275-19-6
MF:C11H14ClN5O3S
MW:331.778559207916
CID:1726743
Update Time:2024-11-27
Adenosine, 2-chloro-N-methyl-4'-thio- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2-chloro-N-methyl-4'-thio-
- 2-Chloro-N-methyl-4′-thioadenosine
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- Inchi: 1S/C11H14ClN5O3S/c1-13-8-5-9(16-11(12)15-8)17(3-14-5)10-7(20)6(19)4(2-18)21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H,13,15,16)/t4-,6-,7-,10-/m1/s1
- InChI Key: ISMPFRHFTFZTRI-KQYNXXCUSA-N
- SMILES: OC[C@H]1S[C@@H](N2C3C(=C(N=C(Cl)N=3)NC)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 331.05082
Experimental Properties
- Density: 1.96±0.1 g/cm3(Predicted)
- Melting Point: 239-241 °C
- Boiling Point: 571.3±60.0 °C(Predicted)
- PSA: 116.32
- pka: 13.00±0.70(Predicted)
Adenosine, 2-chloro-N-methyl-4'-thio- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
683275-19-6 (Adenosine, 2-chloro-N-methyl-4'-thio-) Related Products
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